Cas no 1805401-07-3 (Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate)

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate is a versatile intermediate in organic synthesis, particularly valuable for its functionalized pyridine core. The presence of a bromomethyl group enables further alkylation or substitution reactions, while the difluoromethyl moiety enhances electrophilic reactivity and metabolic stability in derived compounds. The hydroxypyridine unit offers additional sites for derivatization, making this compound useful in pharmaceutical and agrochemical research. Its ester functionality provides synthetic flexibility for hydrolysis or transesterification. This intermediate is particularly advantageous in the development of fluorinated heterocycles, where precise control over molecular architecture is critical. Careful handling is recommended due to the reactive bromomethyl group.

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate structure

1805401-07-3 structure

Product Name:Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate

CAS No:1805401-07-3

MF:C₁₁H₁₂BrF₂NO₃

MW:324.118689537048

CID:4891965

Update Time:2025-10-30

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate
- Inchi： 1S/C11H12BrF2NO3/c1-2-18-10(17)4-8-7(5-12)6(11(13)14)3-9(16)15-8/h3,11H,2,4-5H2,1H3,(H,15,16)
- InChI Key： CJSQTGWRQWAPFV-UHFFFAOYSA-N
- SMILES： BrCC1C(C(F)F)=CC(NC=1CC(=O)OCC)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 419
XLogP3: 0.7
Topological Polar Surface Area: 55.4

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029024399-250mg	Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate	1805401-07-3	95%	250mg	$960.40	2022-04-01
Alichem	A029024399-500mg	Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate	1805401-07-3	95%	500mg	$1,685.00	2022-04-01
Alichem	A029024399-1g	Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate	1805401-07-3	95%	1g	$2,779.20	2022-04-01

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate Related Literature

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Additional information on Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate

Comprehensive Overview of Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate (CAS No. 1805401-07-3)

The compound Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate (CAS No. 1805401-07-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a difluoromethyl moiety, and a hydroxypyridine core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated compounds like Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and sustainable agriculture, where such compounds are pivotal. Searches for "fluorinated pyridine derivatives" and "bromomethyl intermediates" have spiked, reflecting the scientific community's focus on optimizing synthetic pathways for these molecules.

The synthesis of CAS No. 1805401-07-3 involves multi-step organic reactions, including halogenation and esterification, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to characterize this compound, ensuring compliance with industry standards. Its solubility in polar organic solvents like DMSO and ethanol further enhances its utility in laboratory settings.

From an SEO perspective, queries like "applications of difluoromethyl pyridines" and "synthesis of bromomethyl heterocycles" are frequently encountered, underscoring the need for detailed technical content. This compound's relevance extends to catalysis and material science, where its reactive sites enable functionalization for tailored applications. Notably, its hydroxyl group offers opportunities for further derivatization, a topic often explored in medicinal chemistry forums.

Environmental and regulatory considerations are also paramount. While Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate is not classified as hazardous, proper handling protocols are recommended to mitigate risks associated with brominated compounds. The compound's stability under ambient conditions makes it a practical choice for industrial-scale production, aligning with the green chemistry principles of minimizing waste and energy consumption.

In conclusion, CAS No. 1805401-07-3 represents a versatile building block in modern synthetic chemistry. Its integration into high-throughput screening libraries and structure-activity relationship studies highlights its enduring value. As research into fluorine-containing pharmaceuticals accelerates, this compound is poised to remain a focal point for innovation across multiple disciplines.